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Introduction

These application notes provide a detailed protocol and supporting information for the
guantitative determination of human 9-CCN (also known as WISP2, CCN5) in serum samples
using a sandwich Enzyme-Linked Immunosorbent Assay (ELISA) kit. 9-CCN is a member of
the CCN family of matricellular proteins, which are involved in various biological processes,
including cell adhesion, migration, proliferation, and signaling. Dysregulation of 9-CCN has
been implicated in several diseases, making its accurate quantification in biological samples
like serum a critical aspect of research and drug development.

The assay principle is a sandwich ELISA, where a microtiter plate is pre-coated with an
antibody specific to human 9-CCN.[1] Standards and samples are added to the wells, allowing
any 9-CCN present to bind to the immobilized antibody.[1] Subsequently, a biotin-conjugated
antibody specific for 9-CCN is added, followed by an avidin-horseradish peroxidase (HRP)
conjugate.[1] A substrate solution is then added, and the color development, which is
proportional to the amount of 9-CCN, is measured spectrophotometrically at 450 nm.[1] The
concentration of 9-CCN in the samples is determined by comparing their optical density (O.D.)
to a standard curve.[1]

Data Presentation
Typical Standard Curve
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A typical standard curve is generated for each assay to ensure accuracy. The following table
represents example data obtained from a Human WISP2 ELISA Kit.[1] Note that this data is for
reference only, and users should generate their own standard curve for each experiment.[2]

Concentration (ng/mL) O.D. Corrected O.D.
20 2.169 2.089
10 1.646 1.566
5 1.158 1.078
2.5 0.947 0.867
1.25 0.465 0.385
0.625 0.322 0.242
0.313 0.178 0.098
0 (Blank) 0.080 0.000

Corrected O.D. is the Optical
Density at 450 nm with the
blank subtracted.[1]

Assay Performance Characteristics

Parameter Specification

Detection Range 0.312 - 20 ng/mL[2]

Sensitivity Typically less than 0.133 ng/mL[2]
Intra-Assay Precision CV% < 8%J1]

Inter-Assay Precision CV% < 10%[1]

Serum, plasma, cell culture supernatants, tissue
Sample Type
homogenates|3]

High sensitivity and excellent specificity for
Specificity Human WISP2. No significant cross-reactivity or

interference with analogues was observed.[4]
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Experimental Protocols
Reagent Preparation

Wash Buffer (1x): If provided as a concentrate (e.g., 20x or 30x), dilute with deionized or
distilled water to a 1x solution. Store at 4°C.

Standard Dilution: Reconstitute the lyophilized standard with the provided standard diluent to
create a stock solution (e.g., 20 ng/mL).[1] Perform serial dilutions using the standard diluent
to prepare a 7-point standard curve (e.g., 20, 10, 5, 2.5, 1.25, 0.625, 0.313 ng/mL).[1] The
standard diluent serves as the zero standard (0 ng/mL).[1]

Biotinylated Antibody (1x): Briefly centrifuge the concentrated biotinylated antibody and dilute
it with the provided biotinylated antibody diluent to the working concentration.

Streptavidin-HRP (1x): Briefly centrifuge the concentrated Streptavidin-HRP and dilute it with
the HRP diluent to the working concentration.

Serum Sample Collection and Preparation

Blood Collection: Collect whole blood into a serum separator tube (SST).

Clotting: Allow the blood to clot for 2 hours at room temperature or overnight at 4°C.
Centrifugation: Centrifuge the clotted blood at 1000 x g for 20 minutes.

Serum Collection: Carefully aspirate the serum supernatant.

Storage: Assay the freshly prepared serum immediately. For later use, aliquot the serum and
store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

ELISA Assay Procedure

Well Preparation: Determine the number of wells required for standards, blanks, and
samples. It is recommended to run all in duplicate.

Sample/Standard Addition: Add 25 pL of each standard, blank, and serum sample into the
appropriate wells.[1]
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e Incubation 1: Cover the plate and incubate for 80 minutes at 37°C.[1]

e Washing 1: Aspirate the liquid from each well. Add 200 pL of 1x Wash Buffer to each well
and let it sit for 1-2 minutes. Aspirate the wash buffer. Repeat this wash step 2 more times for
a total of 3 washes. After the final wash, pat the plate dry against clean absorbent paper.[1]

 Biotinylated Antibody Addition: Add 100 pL of 1x Biotinylated Antibody Working Solution to
each well.

 Incubation 2: Cover the plate and incubate for 50 minutes at 37°C.
e Washing 2: Repeat the wash step as described in step 4.

o Streptavidin-HRP Addition: Add 100 pL of 1x Streptavidin-HRP Working Solution to each

well.
e Incubation 3: Cover the plate and incubate for 30-45 minutes at 37°C.
e Washing 3: Repeat the wash step as described in step 4, but for a total of 5 times.
o Substrate Addition: Add 90-100 pL of TMB Substrate Solution to each well.

e Incubation 4 (Color Development): Incubate the plate for 15-30 minutes at 37°C in the dark.
The solution will turn blue.

e Stop Reaction: Add 50 pL of Stop Solution to each well. The color will change from blue to
yellow.

o Absorbance Reading: Immediately read the optical density (O.D.) of each well at 450 nm
using a microplate reader.

Mandatory Visualizations
9-CCN (WISP2) Signaling Pathway
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Caption: 9-CCN (WISP2) signaling interactions.

Experimental Workflow for Serum 9-CCN ELISA

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12371739?utm_src=pdf-body-img
https://www.benchchem.com/product/b12371739?utm_src=pdf-body
https://www.benchchem.com/product/b12371739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Serum Sample Reagent
Preparation Preparation
A A
Add Standards & Samples

to Coated Plate

Incubate (80 min, 37°C)

Wash Plate (3x)

Add Biotinylated
Antibody

Wash Plate (3x)

Add Streptavidin-HRP

Incubate (30-45 min, 37°C)

Wash Plate (5x)

Add TMB Substrate

Incubate (15-30 min, 37°C, Dark)

Add Stop Solution

Read Absorbance
at 450 nm

Data Analysis

Click to download full resolution via product page

Caption: Step-by-step ELISA workflow for serum 9-CCN detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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